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Compound of Interest

Tetramethylammonium methyl!
Compound Name:
carbonate

Cat. No.: B8640623

An In-depth Technical Guide to Tetramethylammonium Methyl Carbonate for Researchers
and Drug Development Professionals

Introduction

Tetramethylammonium methyl carbonate is a quaternary ammonium salt that has garnered
interest as a versatile and environmentally benign reagent in organic synthesis. This guide
provides a comprehensive overview of its chemical properties, molecular structure, and, most
notably, its applications as a catalyst, with a focus on its relevance to researchers, scientists,
and professionals in the field of drug development.

Core Data
CAS Number: 22426-79-5[1][2][3][4]

Molecular Formula: CeH1sNOs[1][4]

Molecular Weight: 149.19 g/mol [4]

Molecular Structure

Tetramethylammonium methyl carbonate is an ionic compound composed of a
tetramethylammonium cation ([N(CHs)4]*) and a methyl carbonate anion (CHsOCO2").
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Physicochemical Properties

Property Value Source

White to light yellow powder or

Appearance [2][3]
crystals

Purity >98.0% (by Titration) [2][3]

Melting Point 144 °C [5]

Room temperature,

Storage Temperature recommended <15°C in a cool, [5]
dark place
Sensitivity Moisture sensitive [5]

Applications in Organic Synthesis

The primary application of tetramethylammonium methyl carbonate lies in its role as a
metal-free catalyst for transesterification reactions.[6] This is particularly relevant in
pharmaceutical synthesis where the avoidance of metal contaminants is often crucial.

Catalysis of Transesterification Reactions

Tetramethylammonium methyl carbonate is an effective catalyst for the chemoselective,
scalable, and reusable transesterification of a wide range of esters and alcohols.[6] A key
advantage is its efficacy with chelating substrates, such as amino alcohols, diols, and sugar
derivatives, which can often deactivate conventional metal-based catalysts.[6]

The catalytic activity stems from the in situ generation of the highly reactive
tetramethylammonium alkoxide species. This process is illustrated in the following logical
diagram:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://nagoya.repo.nii.ac.jp/record/26128/files/Manuscript-revision2.pdf
https://pubmed.ncbi.nlm.nih.gov/33180255/
https://nagoya.repo.nii.ac.jp/record/26128/files/Manuscript-revision2.pdf
https://pubmed.ncbi.nlm.nih.gov/33180255/
https://scispace.com/papers/metal-free-transesterification-catalyzed-by-4sqtvrui6k?references_page=11
https://scispace.com/papers/metal-free-transesterification-catalyzed-by-4sqtvrui6k?references_page=11
https://scispace.com/papers/metal-free-transesterification-catalyzed-by-4sqtvrui6k?references_page=11
https://www.benchchem.com/product/b8640623?utm_src=pdf-body
https://www.mdpi.com/1422-0067/25/9/4649
https://www.benchchem.com/product/b8640623?utm_src=pdf-body
https://www.mdpi.com/1422-0067/25/9/4649
https://www.mdpi.com/1422-0067/25/9/4649
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8640623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Catalytic Cycle of Transesterification
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In situ generation of the active catalyst and subsequent transesterification.
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Experimental Protocols

The following is a general experimental protocol for a transesterification reaction using
tetramethylammonium methyl carbonate, based on published literature.[6]

Materials:

Ester

Alcohol

Tetramethylammonium methyl carbonate (catalyst)

Anhydrous solvent (e.g., n-hexane or toluene)

Molecular sieves (e.g., 5A)

Procedure:

e To a solution of the ester (1.0 mmol) and the alcohol (1.2 mmol) in the anhydrous solvent (5
mL) in a round-bottom flask, add tetramethylammonium methyl carbonate (0.05 mmol, 5
mol%).

o Add activated molecular sieves to the flask.

e The reaction mixture is then heated to the desired temperature (e.qg., reflux) and stirred for
the required time (monitored by TLC or GC).

» Upon completion, the reaction mixture is cooled to room temperature.

e The molecular sieves are removed by filtration.

e The filtrate is concentrated under reduced pressure.

e The residue is purified by column chromatography on silica gel to afford the desired product.

Note: Reaction conditions such as solvent, temperature, and catalyst loading may need to be
optimized for specific substrates.
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Relevance to Drug Development

While direct examples of the use of tetramethylammonium methyl carbonate in the
synthesis of specific commercial drugs are not readily available in the public domain, its
properties make it a highly relevant tool for drug development professionals for several
reasons:

» Metal-Free Catalysis: The avoidance of residual metal catalysts is a significant advantage in
the synthesis of active pharmaceutical ingredients (APIs), simplifying purification and
reducing potential toxicity.

o Chemoselectivity: Its ability to catalyze reactions with sensitive functional groups and
chelating substrates is valuable when working with complex molecules often found in drug
candidates.

o Green Chemistry: The use of a stable, non-toxic catalyst aligns with the principles of green
chemistry, which are increasingly important in the pharmaceutical industry.

Safety and Handling

Tetramethylammonium methyl carbonate is classified as causing skin and serious eye
irritation.[7] Standard laboratory safety precautions should be observed when handling this
compound, including the use of personal protective equipment such as gloves and safety
glasses. It is also noted to be moisture-sensitive.

Conclusion

Tetramethylammonium methyl carbonate is a promising organocatalyst for
transesterification reactions with significant potential in the field of pharmaceutical synthesis. Its
metal-free nature, high efficiency with challenging substrates, and alignment with green
chemistry principles make it a valuable tool for researchers and professionals involved in drug
development. Further exploration of its applications in the synthesis of complex pharmaceutical
intermediates and APIs is warranted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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